![molecular formula C7H5ClFI B1428202 4-(Chloromethyl)-1-fluoro-2-iodobenzene CAS No. 1261837-89-1](/img/structure/B1428202.png)
4-(Chloromethyl)-1-fluoro-2-iodobenzene
Overview
Description
4-(Chloromethyl)-1-fluoro-2-iodobenzene, also known as CMFIB, is a halogenated aromatic compound that has been used in a variety of scientific research applications. It has been studied for its potential applications in drug development, biochemistry, and physiology, as well as for its ability to act as a reagent in chemical synthesis.
Scientific Research Applications
Supramolecular Chemistry
In supramolecular chemistry, this compound can be used to synthesize new calix4arene derivatives . These derivatives have a unique structural geometry that makes them suitable for creating host-guest chemistry applications, which is fundamental in designing molecular recognition systems.
Cytotoxic Activity Against Cancer Cells
The synthesized calix4arene derivatives using 4-(Chloromethyl)-1-fluoro-2-iodobenzene have shown cytotoxic properties against various human cancer cell lines . This indicates its potential use in developing treatments for different types of cancer by inhibiting the proliferation of cancerous cells.
Antimicrobial Drug Development
This compound is also involved in the design and synthesis of 1,2,3-triazole hybrids with amine-ester functionality . These hybrids have demonstrated significant antimicrobial activities, suggesting their use in creating new antimicrobial drugs to combat drug-resistant infections.
Organic Synthesis
Due to its reactive functional groups, 4-(Chloromethyl)-1-fluoro-2-iodobenzene can be employed in various organic synthesis processes. It can act as a precursor for synthesizing compounds with high proton affinity, contributing to the development of strong organic bases .
properties
IUPAC Name |
4-(chloromethyl)-1-fluoro-2-iodobenzene | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H5ClFI/c8-4-5-1-2-6(9)7(10)3-5/h1-3H,4H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WSWUNNQWPCJZFU-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1CCl)I)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H5ClFI | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
270.47 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-(Chloromethyl)-1-fluoro-2-iodobenzene |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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